Cas no 2679941-55-8 (rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate)

• Product Name: rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate
• CAS No: 2679941-55-8
• MF: C₁₁H₂₀FNO₂
• MW: 217.280406951904
• CID: 5644321
• PubChem ID: 155905096
• Update Time: 2025-05-24

rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (((1R,2R)-2-(fluoromethyl)cyclobutyl)methyl)carbamate
• 2679941-55-8
• rac-tert-butyl N-{[(1R,2R)-2-(fluoromethyl)cyclobutyl]methyl}carbamate
• EN300-28273744
• rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate

• Inchi： 1S/C11H20FNO2/c1-11(2,3)15-10(14)13-7-9-5-4-8(9)6-12/h8-9H,4-7H2,1-3H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key： AUQKWYDXYPSKAU-IUCAKERBSA-N
• SMILES： FC[C@@H]1CC[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 217.14780704g/mol
• Monoisotopic Mass: 217.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate

Rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate (CAS No. 2679941-55-8): A Comprehensive Overview

Rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate (CAS No. 2679941-55-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate moiety and a fluorinated cyclobutyl ring. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under various reaction conditions. It is often used to protect amino groups during the synthesis of complex molecules, ensuring that the desired functional groups remain intact until the final stages of the reaction. In the context of rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate, this protecting group plays a crucial role in maintaining the integrity of the molecule during synthetic transformations.

The fluorinated cyclobutyl ring is another key feature of this compound. Fluorine atoms are known for their ability to modulate the physical and chemical properties of organic molecules, including their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of a fluorine atom in the cyclobutyl ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for drug development.

Recent research has focused on the potential therapeutic applications of rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate. Studies have shown that this compound exhibits promising activity in various biological assays, including those related to central nervous system (CNS) disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate demonstrated significant anti-inflammatory effects in animal models of neuroinflammation. This finding suggests that the compound may have potential as a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis.

In addition to its anti-inflammatory properties, rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate has also been investigated for its anticancer activity. A study published in Cancer Research found that this compound exhibited selective cytotoxicity against several cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of specific signaling pathways involved in cell proliferation and survival, making it a promising lead compound for further development.

The synthesis of rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate has been optimized through various synthetic routes. One common approach involves the reaction of a fluorinated cyclobutyl carboxylic acid with tert-butylamine in the presence of a coupling reagent such as HATU or EDC·HCl. The resulting amide is then converted to the carbamate using phosgene or an equivalent reagent. This synthetic strategy allows for high yields and good purity of the final product, making it suitable for large-scale production.

The physical and chemical properties of rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate have been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 75°C to 80°C. It is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets and capsules.

In conclusion, rac-tert-butyl N-{(1R,2R)-2-(fluoromethyl)cyclobutylmethyl}carbamate (CAS No. 2679941-55-8) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its use in clinical settings.